Cas no 66461-68-5 (2-hydroxy-2,4-dimethylpentanamide)

• Product Name: 2-hydroxy-2,4-dimethylpentanamide
• CAS No: 66461-68-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 964055
• PubChem ID: 230545
• Update Time: 2025-04-19

2-hydroxy-2,4-dimethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2,4-dimethylpentanamide
• 2-Hydroxy-2,4-dimethyl-valeramid
• 2-Hydroxy-2,4-dimethyl-valeriansaeure-amid
• 2-hydroxy-2,4-dimethyl-valeric acid amide
• AC1L5JRH
• AC1Q5IX0
• AG-K-77887
• AR-1E2264
• CTK5C4777
• NSC25552
• NSC-25552
• AKOS011497116
• SCHEMBL17037419
• 66461-68-5
• DTXSID50282354

• Inchi： 1S/C7H15NO2/c1-5(2)4-7(3,10)6(8)9/h5,10H,4H2,1-3H3,(H2,8,9)
• InChI Key： PLUVRVRSQPLESX-UHFFFAOYSA-N
• SMILES： OC(C(N)=O)(C)CC(C)C

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 0.96910